Cas no 110124-76-0 (β-D-Galactopyranoside, (3β,5α,25R)-spirostan-3-yl 4-O-β-D-glucopyranosyl-)

β-D-Galactopyranoside, (3β,5α,25R)-spirostan-3-yl 4-O-β-D-glucopyranosyl- structure
110124-76-0 structure
Product Name:β-D-Galactopyranoside, (3β,5α,25R)-spirostan-3-yl 4-O-β-D-glucopyranosyl-
CAS No:110124-76-0
MF:C39H64O13
MW:740.917674064636
CID:192597
PubChem ID:3437856
Update Time:2024-03-01

β-D-Galactopyranoside, (3β,5α,25R)-spirostan-3-yl 4-O-β-D-glucopyranosyl- Chemical and Physical Properties

Names and Identifiers

    • b-D-Galactopyranoside, (3b,5a,25R)-spirostan-3-yl 4-O-b-D-glucopyranosyl-
    • (25R)-5α-spirostan-3β-ol 3-O-[O-β-D-glucopyranosyl(1 -> 4)-β-D-galactopyranoside]
    • AtroposideC
    • Capsicoside B2
    • TTS 9
    • β-D-Galactopyranoside, (3β,5α,25R)-spirostan-3-yl 4-O-β-D-glucopyranosyl-
    • CHEBI:192858
    • DTXSID70869343
    • 2-[4,5-dihydroxy-2-(hydroxymethyl)-6-(5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-oxane]-16-yl)oxyoxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
    • Tiqueside
    • Spirostan-3-yl 4-O-hexopyranosylhexopyranoside
    • 110124-76-0
    • (3beta,5alpha,25R)-Spirostan-3-yl 4-O-beta-D-glucopyranosyl-beta-D-galactopyranoside
    • DTXSID801151339
    • Inchi: 1S/C39H64O13/c1-18-7-12-39(47-17-18)19(2)28-25(52-39)14-24-22-6-5-20-13-21(8-10-37(20,3)23(22)9-11-38(24,28)4)48-35-33(46)31(44)34(27(16-41)50-35)51-36-32(45)30(43)29(42)26(15-40)49-36/h18-36,40-46H,5-17H2,1-4H3
    • InChI Key: GUSVHVVOABZHAH-UHFFFAOYSA-N
    • SMILES: O1C2(CCC(C)CO2)C(C)C2C1CC1C3CCC4CC(CCC4(C)C3CCC12C)OC1C(C(C(C(CO)O1)OC1C(C(C(C(CO)O1)O)O)O)O)O

Computed Properties

  • Exact Mass: 740.43469209g/mol
  • Monoisotopic Mass: 740.43469209g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 52
  • Rotatable Bond Count: 6
  • Complexity: 1270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 22
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 197Ų

Experimental Properties

  • PSA: 196.99000
  • LogP: 1.44220
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